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Compound of Interest

Compound Name: Rhodamine 101

Cat. No.: B559582

Rhodamine 101: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and key applications of Rhodamine 101. All quantitative data is summarized in
structured tables for ease of comparison, and a detailed experimental protocol for a common
application is provided. Additionally, a key experimental workflow is visualized using the
Graphviz DOT language.

Chemical Structure and Identification

Rhodamine 101 is a fluorescent dye belonging to the rhodamine family of xanthene dyes. It is
commercially available in two primary forms: as an inner salt and as a chloride salt. The core
structure consists of a xanthene ring system substituted with a carboxyphenyl group and fused
julolidine rings, which restrict the rotation of the amino groups and contribute to its high
fluorescence quantum yield and environmental stability.

The chemical identifiers for both the inner salt and chloride salt forms of Rhodamine 101 are
provided in the table below.
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Identifier

Rhodamine 101 (Inner Salt)

Rhodamine 101 (Chloride
Salt)

CAS Number

116450-56-7[1][2][3][4]

64339-18-0[5][6][7]

Molecular Formula

C32H30N203[1][2][3]

C32H31CIN203[5][7]

Molecular Weight 490.59 g/mol [1][3][4] 527.05 g/mol [5][8]
9-(2-
9-(2-
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Physicochemical and Spectroscopic Properties

Rhodamine 101 is highly regarded for its exceptional photophysical properties, including high

molar absorptivity, a quantum yield approaching unity in some solvents, and excellent

photostability. These characteristics make it a preferred fluorescent probe in various

applications.

Physical Properties
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Property Value Notes

Appearance Green crystalline solid[7]

Melting Point >300 °C (decomposes)[7]
Soluble in methanol and Solubility of the chloride salt is

Solubilit DMSO.[3] Sparingly soluble in higher in ethanol (11 mg/mL)

olubili
Y ethanol (0.1 mg/mL for inner and water (1.5 mg/mL) with

salt).[2][11][12] sonication.

Spectroscopic Properties

The spectral properties of Rhodamine 101 can be influenced by the solvent environment. The
following table summarizes key spectroscopic parameters.

Property Value Solvent
Excitation Maximum (Aex) 560 nm Methanol[3]
565 nm Ethanol[2][11]

567 nm Methanol

569 nm Not specified

Emission Maximum (Aem) 589 nm Methanol[3]
590 nm Not specified

595 nm Ethanol[2][11]

Molar Absorptivity (€) 1.05 x 10°> L-mol~t.cm~1 Methanol (at 567 nm)
Fluorescence Quantum Yield 10 Ethanol[7]

(@)

0.913 Ethanol[13]

Fluorescence Lifetime (1) 4.16 ns Not specified[8]
4.32 ns Not specified
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Experimental Protocols

Rhodamine 101 and its analogs are widely used in cellular imaging and functional assays. A
prominent application is in the study of ATP-binding cassette (ABC) transporters, such as P-
glycoprotein (P-gp/MDR1), which are crucial in drug resistance. The following is a detailed
protocol for a P-glycoprotein-mediated efflux assay using a rhodamine dye, adapted for
Rhodamine 101.

P-glycoprotein (P-gp) Efflux Assay in Live Cells using
Flow Cytometry

This assay measures the function of P-gp by quantifying the efflux of a fluorescent substrate,
Rhodamine 101, from cells. Increased efflux results in lower intracellular fluorescence.

Materials:

e P-gp overexpressing cell line (e.g., MCF7/ADR) and a corresponding parental cell line (e.qg.,
MCF7).

¢ Rhodamine 101 stock solution (1 mM in DMSO).

e P-gp inhibitor (e.g., Verapamil or PSC 833) stock solution.

o Cell culture medium (e.g., RPMI 1640).

e Phosphate-buffered saline (PBS).

o Flow cytometer.

Methodology:

o Cell Preparation:
o Culture P-gp overexpressing and parental cells to 70-80% confluency.
o Harvest cells using trypsin and wash with PBS.

o Resuspend cells in pre-warmed culture medium at a concentration of 1 x 10° cells/mL.
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 Rhodamine 101 Loading:

o To 1 mL of cell suspension, add Rhodamine 101 to a final concentration of 0.5-1.0 pM.

o Incubate for 30 minutes at 37°C in a CO:z incubator, protected from light.

o Efflux and Inhibition:

o Following incubation, centrifuge the cells and wash twice with ice-cold PBS to remove
extracellular dye.

o Resuspend the cell pellet in fresh, pre-warmed culture medium.

o Divide the cell suspension into two tubes:

» Efflux: Incubate at 37°C for 60-90 minutes to allow for P-gp mediated efflux.

» [nhibition: Add a P-gp inhibitor (e.g., 50 uM Verapamil) and incubate under the same
conditions as the efflux sample.

o Flow Cytometry Analysis:

[e]

After the efflux period, place the cells on ice to stop the transport process.

o

Analyze the intracellular fluorescence of the cells using a flow cytometer.

[¢]

Excite the cells with a 488 nm or 561 nm laser and collect the emission using an
appropriate filter for Rhodamine 101 (e.g., 585/42 nm or similar).

o Record the mean fluorescence intensity (MFI) for each sample.

Data Interpretation:

o Parental cells, lacking significant P-gp expression, should exhibit high fluorescence intensity.

o P-gp overexpressing cells will show lower fluorescence due to active efflux of Rhodamine
101.
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o Treatment with a P-gp inhibitor should restore fluorescence in the overexpressing cells to a

level similar to that of the parental cells.

Visualization of Experimental Workflow

The following diagram, generated using the Graphviz DOT language, illustrates the workflow of

the P-glycoprotein efflux assay.

Click to download full resolution via product page
Workflow for P-glycoprotein (P-gp) mediated efflux assay using Rhodamine 101.

This guide provides a foundational understanding of Rhodamine 101 for its effective
application in research and development. Its robust chemical and photophysical properties,
when coupled with well-defined experimental protocols, make it an invaluable tool in cellular

and molecular biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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